trans-p-Methoxycinnamaldehyde

• CAS No.: 24680-50-0
• Product Name: trans-p-Methoxycinnamaldehyde
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: (E)-3-(4-methoxyphenyl)prop-2-enal
• Standard InChI: InChI=1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-8H,1H3/b3-2+
• Standard InChIKey: AXCXHFKZHDEKTP-NSCUHMNNSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C=O
• SMILES: COC1=CC=C(C=C1)C=CC=O
• Canonical SMILES: COC1=CC=C(C=C1)C=CC=O
• Melting Point: Mp 58-59 °; 58-59°C
• Physical Description: Solid; White to yellowish crystals, spicy floral odou
• Description: 3-(4-Methoxyphenyl)-2-propenal, also known as 4-methoxycinnamaldehyde or 3-(4-methoxyphenyl)acrylaldehyde, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 3-(4-Methoxyphenyl)-2-propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-(4-methoxyphenyl)-2-propenal is primarily located in the cytoplasm. 3-(4-Methoxyphenyl)-2-propenal is a sweet, cherry, and cinnamon tasting compound that can be found in potato, star anise, sweet basil, and tarragon. This makes 3-(4-methoxyphenyl)-2-propenal a potential biomarker for the consumption of these food products.
• Solubility: insoluble in water; soluble in fats; moderately soluble (in ethanol)
• Synonyms: (2E)-3-(4-Methoxyphenyl)-2-propenal; (E)-3-(4-Methoxyphenyl)-2-propenal; (E)-p-Methoxy-Cinnamaldehyde; (2E)-3-(4-Methoxyphenyl)-2-propenal; (E)-3-(4-Methoxyphenyl)-2-propenal; (E)-3-(4-Methoxyphenyl)propenal; (E)-3-(4-Methoxyphenyl)propenal; (E)-4-Me
• PubChem Compound: 641294
• Last Modified: Nov 11 2021